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Compound of Interest

Compound Name: ACHN-975 TFA

Cat. No.: B3047518 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ACHN-975 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-

acetylglucosamine deacetylase (LpxC), an essential enzyme in the lipid A biosynthetic pathway

of Gram-negative bacteria.[1][2][3] Lipid A is a critical component of the lipopolysaccharide

(LPS) that forms the outer leaflet of the outer membrane of most Gram-negative bacteria. By

inhibiting LpxC, ACHN-975 disrupts the integrity of the bacterial outer membrane, leading to

bactericidal activity.[2][3] This application note provides a detailed protocol for determining the

Minimum Inhibitory Concentration (MIC) of ACHN-975 TFA against various Gram-negative

bacterial strains using the broth microdilution method as recommended by the Clinical and

Laboratory Standards Institute (CLSI).

Data Presentation
The antibacterial activity of ACHN-975 has been evaluated against a broad range of Gram-

negative pathogens, including multidrug-resistant isolates. The following table summarizes the

MIC50 and MIC90 values for ACHN-975 against selected organisms.
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Bacterial
Species

Number of
Isolates

MIC50 (µg/mL) MIC90 (µg/mL) Reference

Enterobacteriace

ae
197 0.5 2

Pseudomonas

aeruginosa
30 0.25 2

Wild-Type P.

aeruginosa
11 - ≤0.25

Carbapenem-

Resistant P.

aeruginosa

10 0.5 1

Escherichia coli - - ≤4

Klebsiella

pneumoniae
- - ≤4

Yersinia

enterocolitica
- - ≤4

Signaling Pathway and Mechanism of Action
ACHN-975 targets the LpxC enzyme, which is a crucial component of the lipid A biosynthesis

pathway in Gram-negative bacteria. The inhibition of LpxC blocks the production of lipid A, a

key component of the bacterial outer membrane, leading to cell death.
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Caption: Mechanism of action of ACHN-975.
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Experimental Protocols
Determining the Minimum Inhibitory Concentration (MIC) of ACHN-975 TFA by Broth

Microdilution

This protocol is based on the CLSI guidelines for broth microdilution susceptibility testing.

Materials:

ACHN-975 TFA

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial strains for testing (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853 as quality

control strains)

Sterile petri dishes

Spectrophotometer

Incubator (37°C)

Multipipettor

Sterile pipette tips

Solvent for ACHN-975 TFA (e.g., DMSO, sterile water)

Procedure:

Preparation of ACHN-975 TFA Stock Solution:

Prepare a stock solution of ACHN-975 TFA at a concentration of at least 1000 µg/mL or

10 times the highest concentration to be tested.

The solvent used should be appropriate for ACHN-975 TFA and should not affect bacterial

growth at the final concentration used in the assay.
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Sterilize the stock solution by membrane filtration if necessary.

Preparation of Bacterial Inoculum:

From a fresh agar plate (18-24 hours growth), select 3-5 colonies of the test bacterium.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

Dilute this standardized suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

Preparation of Microtiter Plates:

Dispense 100 µL of CAMHB into all wells of a 96-well microtiter plate.

Add 100 µL of the 2x final concentration of ACHN-975 TFA stock solution to the first

column of wells.

Perform serial two-fold dilutions by transferring 100 µL from the first column to the second,

mixing well, and repeating this process across the plate to the tenth column. Discard 100

µL from the tenth column.

Column 11 will serve as a positive control (bacterial growth without inhibitor) and column

12 as a negative control (broth sterility).

Inoculation:

Add 100 µL of the prepared bacterial inoculum to each well from column 1 to 11. This will

bring the final volume in each well to 200 µL and dilute the drug concentration to the final

desired range. The final bacterial concentration will be approximately 5 x 10^5 CFU/mL.

Incubation:

Cover the microtiter plate and incubate at 37°C for 16-20 hours in ambient air.

Determination of MIC:
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Following incubation, visually inspect the wells for bacterial growth (turbidity).

The MIC is defined as the lowest concentration of ACHN-975 TFA that completely inhibits

visible growth of the organism.

Experimental Workflow Diagram:
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Caption: Workflow for MIC determination.

Quality Control:

Include a growth control well (no drug) and a sterility control well (no bacteria).
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Test quality control strains such as E. coli ATCC 25922 and P. aeruginosa ATCC 27853 in

each run to ensure the validity of the results. The resulting MIC values for these strains

should fall within the expected ranges as defined by CLSI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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